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Compound of Interest

Compound Name: m-PEGS5-2-methylacrylate

Cat. No.: B1676784

Technical Guide: m-PEG5-2-methylacrylate

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and characterization of m-PEG5-2-methylacrylate, a valuable heterobifunctional
linker used in bioconjugation and drug delivery systems.

Core Properties of m-PEG5-2-methylacrylate

m-PEG5-2-methylacrylate is a polyethylene glycol (PEG) derivative that contains a terminal
methoxy group and a methacrylate group. The PEG chain, consisting of five ethylene glycol
units, imparts hydrophilicity and biocompatibility, while the methacrylate group allows for
covalent conjugation to other molecules, typically through Michael addition or polymerization
reactions. These characteristics make it a versatile tool in the development of antibody-drug
conjugates (ADCs), PROTACSs, and nanoparticle-based drug delivery systems.[1]

Quantitative Data Summary

The key molecular and physical properties of m-PEG5-2-methylacrylate are summarized in
the table below.
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Property Value Source
Chemical Formula Ci1s5H2807 [21[3114]
Molecular Weight 320.38 g/mol [3B1141[5]
Exact Mass 320.1835 u [4]
2-[2-[2-[2-(2-
methoxyethoxy)ethoxylethox
UPAC Name ethoxy]:thyl Zﬁethylz]rop-z-y] o]
enoate
CAS Number 48074-75-5 [2]

Experimental Protocols

While m-PEG5-2-methylacrylate is commercially available, understanding its synthesis and

characterization is crucial for quality control and the development of novel applications. The

following sections detail representative experimental protocols.

Synthesis of m-PEG5-2-methylacrylate

This protocol describes a general method for the synthesis of monofunctional PEG-

methacrylates, adapted from procedures for similar compounds.[4]

Objective: To synthesize m-PEG5-2-methylacrylate by reacting m-PEG5-OH with methacrylic

anhydride.

Materials:

e M-PEG5-OH (penta(ethylene glycol) monomethyl ether)

Triethylamine (TEA)

Methacrylic anhydride

Dichloromethane (DCM), anhydrous

Activated molecular sieves (3A)
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Alumina (neutral, Brockmann )

Diethyl ether

Argon or Nitrogen gas supply

Standard glassware for organic synthesis (round-bottom flask, dropping funnel, condenser)

Magnetic stirrer and heating mantle

Procedure:

Reaction Setup: A flame-dried 250 mL three-neck round-bottom flask equipped with a
magnetic stir bar, a condenser, a dropping funnel, and a nitrogen/argon inlet is charged with
m-PEGS5-0OH (1 equivalent) and anhydrous dichloromethane (DCM). The mixture is stirred
until the m-PEG5-OH is fully dissolved.

Addition of Base: Triethylamine (TEA, 2.5 equivalents) is added to the reaction mixture via a
syringe. The solution is stirred under an inert atmosphere.

Addition of Methacrylic Anhydride: Methacrylic anhydride (1.5 equivalents) dissolved in
anhydrous DCM is added dropwise to the reaction mixture at 0 °C (ice bath) over 30
minutes.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and stirred for 24-48 hours. The progress of the reaction can be monitored by
Thin Layer Chromatography (TLC).

Work-up and Purification:
o The reaction mixture is filtered to remove the triethylammonium salt byproduct.

o The filtrate is then passed through a short column of neutral alumina to remove residual
acid and salt.

o The solvent (DCM) is removed under reduced pressure using a rotary evaporator.
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o The resulting crude product is dissolved in a minimal amount of DCM and precipitated by
adding it to a large volume of cold diethyl ether with vigorous stirring.

o The precipitated product is collected by filtration and washed with cold diethyl ether.

e Drying: The purified m-PEG5-2-methylacrylate is dried under vacuum to a constant weight.

Characterization by *H NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a primary technique for confirming the
structure and purity of the synthesized m-PEG5-2-methylacrylate.[6]

Objective: To verify the chemical structure of m-PEG5-2-methylacrylate.

Materials and Equipment:

Synthesized m-PEG5-2-methylacrylate

Deuterated chloroform (CDCls) with tetramethylsilane (TMS) as an internal standard

NMR tubes

NMR spectrometer (e.g., 400 MHz or higher)
Procedure:

o Sample Preparation: A small amount (5-10 mg) of the dried product is dissolved in
approximately 0.7 mL of CDCIs containing TMS in an NMR tube.

o Data Acquisition: The 'H NMR spectrum is acquired on the NMR spectrometer.

o Spectral Analysis: The chemical shifts (0) are reported in parts per million (ppm) relative to
TMS (6 = 0.00 ppm). The expected signals for m-PEG5-2-methylacrylate are:

o Vinyl protons: Two singlets around 6 6.1 and 5.5 ppm.
o Ester-adjacent methylene protons: A triplet around o 4.3 ppm.

o PEG backbone protons: A multiplet around & 3.6 ppm.
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o Methoxy protons: A singlet around o 3.4 ppm.
o Methyl protons on the acrylate: A singlet around & 1.9 ppm.

The integration of these peaks should correspond to the number of protons in each chemical
environment, confirming the successful synthesis of the target molecule.

Visualized Workflows
Synthesis of m-PEG5-2-methylacrylate

The following diagram illustrates the key steps in the synthesis and purification of m-PEG5-2-
methylacrylate.

Synthesis Purification

L Mixing  @FEECTIIGISA | 2. work-u
p o -
with TEA catalyst Filtration of Salts Alumina Column

m-PEG5-OH +
Methacrylic Anhydride

Precipitation in
Diethyl Ether

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of m-PEG5-2-methylacrylate.

Application in Bioconjugation

This diagram shows a simplified logical flow of how m-PEG5-2-methylacrylate can be used to
link a small molecule drug to a protein, for example, in the creation of an antibody-drug
conjugate.
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Caption: Logical workflow for protein-drug conjugation using m-PEG5-2-methylacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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